![molecular formula C20H19FN2O5S B7696546 N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide](/img/structure/B7696546.png)
N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide, also known as EFSA, is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases.
Mechanism of Action
N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide exerts its therapeutic effects by inhibiting the activity of enzymes such as carbonic anhydrase and matrix metalloproteinases, which play a crucial role in cancer growth and inflammation. This compound also activates the p53 pathway, which induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo, making it a promising candidate for further development. This compound has been shown to have a good pharmacokinetic profile, with a half-life of approximately 6 hours in rats. This compound has also been shown to have good bioavailability, making it an attractive option for oral administration.
Advantages and Limitations for Lab Experiments
N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide has several advantages for lab experiments, including its low toxicity, good pharmacokinetic profile, and bioavailability. However, this compound's limited solubility in water may present a challenge for certain experiments. Additionally, this compound's mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
Several future directions for N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide research include investigating its potential application in combination with other drugs, exploring its mechanism of action in more detail, and optimizing its synthesis method to improve yield and purity. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials.
Synthesis Methods
N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide can be synthesized using a multi-step process that involves the reaction of 2-fluorobenzoyl chloride with 2-ethoxy-5-aminophenyl sulfonamide. The resulting intermediate is then reacted with furan-2-methanamine to yield this compound. The synthesis method has been optimized to improve the yield and purity of this compound, making it a viable option for scientific research.
Scientific Research Applications
N-(2-ethoxy-5-(N-(furan-2-ylmethyl)sulfamoyl)phenyl)-2-fluorobenzamide has been studied extensively for its potential application in the treatment of cancer, inflammation, and other diseases. Several studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have anti-inflammatory properties, making it a potential treatment option for inflammatory diseases such as arthritis and colitis.
properties
IUPAC Name |
N-[2-ethoxy-5-(furan-2-ylmethylsulfamoyl)phenyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O5S/c1-2-27-19-10-9-15(29(25,26)22-13-14-6-5-11-28-14)12-18(19)23-20(24)16-7-3-4-8-17(16)21/h3-12,22H,2,13H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPJRYIIWWPZHPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CO2)NC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.